Cas no 1048679-14-6 (5-oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide)

• Product Name: 5-oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide
• CAS No: 1048679-14-6
• MF: C₁₉H₂₂N₄O₆S
• MW: 434.466183185577
• CID: 5901404
• PubChem ID: 16881474
• Update Time: 2025-07-01

5-oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-[4-[2-oxo-2-(3,4,5-trimethoxyanilino)ethyl]-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• 4-Thiazoleacetamide, 2-[[(5-oxo-2-pyrrolidinyl)carbonyl]amino]-N-(3,4,5-trimethoxyphenyl)-
• 5-oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide
• 5-oxo-N-(4-(2-oxo-2-((3,4,5-trimethoxyphenyl)amino)ethyl)thiazol-2-yl)pyrrolidine-2-carboxamide
• 1048679-14-6
• AKOS024488228
• F5008-0115
• VU0628369-1

• Inchi： 1S/C19H22N4O6S/c1-27-13-6-10(7-14(28-2)17(13)29-3)20-16(25)8-11-9-30-19(21-11)23-18(26)12-4-5-15(24)22-12/h6-7,9,12H,4-5,8H2,1-3H3,(H,20,25)(H,22,24)(H,21,23,26)
• InChI Key： KATXDTHIQQCVSR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC(OC)=C(OC)C(OC)=C2)=O)N=C1NC(C1CCC(=O)N1)=O

Computed Properties

• Exact Mass: 434.12600561g/mol
• Monoisotopic Mass: 434.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 7.04±0.70(Predicted)

Additional information on 5-oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide

5-Oxo-N-(4-{[(3,4,5-Trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1048679-14-6, known as 5-Oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a thiazole moiety, and a trimethoxyphenyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of the trimethoxyphenyl group in this compound further enhances its pharmacological profile by providing additional sites for molecular interactions. This makes it a promising candidate for the development of novel therapeutic agents targeting conditions such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of 5-Oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide involves a series of intricate organic reactions. Researchers have employed advanced methodologies, including multicomponent reactions and click chemistry, to achieve high yields and purity. These techniques not only ensure the scalability of the synthesis but also pave the way for further structural modifications to optimize the compound's bioavailability and efficacy.

In terms of biological activity, this compound has shown remarkable results in preclinical studies. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier makes it a strong candidate for treating central nervous system disorders. Recent findings from in vivo experiments have demonstrated its efficacy in reducing neuroinflammation and improving cognitive function in animal models of Alzheimer's disease.

The structural versatility of this compound also allows for extensive modifications to enhance its pharmacokinetic properties. For instance, researchers have explored the incorporation of bioisosteres and prodrug strategies to improve solubility and reduce toxicity. These modifications are critical for translating laboratory findings into clinically relevant treatments.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the trimethoxyphenyl group plays a pivotal role in stabilizing interactions within the active site of enzymes. Such detailed understanding is invaluable for rational drug design and optimization.

In conclusion, 5-Oxo-N-(4-{[(3,4,5-trimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with innovative synthetic methods and promising biological activity, positions it as a leading candidate for future therapeutic applications. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop novel treatments for complex diseases.